Methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate” is a chemical compound with the CAS Number: 1508913-34-5 . It has a molecular weight of 270.13 . The compound is typically stored at 4 degrees Celsius and is available in powder form .
Molecular Structure Analysis
The Inchi Code for this compound is1S/C11H12BrNO2/c1-15-11(14)8-4-5-13-10-3-2-7(12)6-9(8)10/h2-3,6,8,13H,4-5H2,1H3
. This code provides a standard way to encode the compound’s molecular structure. Physical and Chemical Properties Analysis
“this compound” is a powder that is stored at 4 degrees Celsius .Scientific Research Applications
Synthesis and Structural Analysis
Synthesis of Brominated Tetrahydroisoquinolines : Methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate was synthesized as part of a study on bromophenols and brominated tetrahydroisoquinolines derived from the red alga Rhodomela confervoides. This synthesis involves spectroscopic and chemical methods, highlighting its utility in creating complex organic compounds (Ma et al., 2007).
Efficient and Selective Synthesis : Another research demonstrated the efficient and selective synthesis of various quinoline derivatives, including the bromination reaction of 1,2,3,4-tetrahydroquinoline. This research is significant for the synthesis of complex organic molecules, particularly in the field of medicinal chemistry (Şahin et al., 2008).
Molecular and Crystal Structures Analysis : The molecular and crystal structures of derivatives of this compound were established, showing its importance in understanding the structural aspects of such compounds (Rudenko et al., 2013).
Novel Synthesis Methods
Diastereoselective Synthesis : A study focused on the diastereoselective synthesis of substituted tetrahydroquinoline-4-carboxylic esters, showcasing a method to create specific diastereomers of these compounds, which could have implications in stereochemistry and drug design (Bunce et al., 2001).
Reductive Amination Method : The reductive amination of Schiff's bases was used to synthesize 6-bromo-1,2,3,4-tetrahydroisoquinoline, demonstrating an innovative approach in organic synthesis (Zlatoidský & Gabos, 2009).
Biomedical Research
- Study of Metabolites in Schistosomicide : this compound was part of a study examining the metabolism of a new schistosomicide in various animals, contributing to the understanding of drug metabolism and potential therapeutic applications (Kaye & Woolhouse, 1972).
Photolabile Protecting Groups
- Photolabile Protecting Group for Carboxylic Acids : A study described the synthesis and photochemistry of a photolabile protecting group based on brominated hydroxyquinoline, which includes derivatives like this compound. This has implications in photochemistry and the development of light-sensitive compounds (Fedoryak & Dore, 2002).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Mechanism of Action
Mode of Action
It is known that tetrahydroquinoline derivatives can interact with various biological targets, potentially leading to a variety of physiological effects .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of Methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate are currently unknown
Properties
IUPAC Name |
methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrNO2/c1-15-11(14)8-4-5-13-10-3-2-7(12)6-9(8)10/h2-3,6,8,13H,4-5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCQXYNDRHYFYQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCNC2=C1C=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1508913-34-5 |
Source
|
Record name | methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.